Cas no 2386-47-2 (Butanesulfonic Acid)

• Product Name: Butanesulfonic Acid
• CAS No: 2386-47-2
• MF: C₄H₁₀O₃S
• MW: 138.185400485992
• CID: 42860
• PubChem ID: 49935
• Update Time: 2025-04-18

Butanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Butanesulfonic Acid
• Butane-1-sulphonic acid
• 1-BUTANESULFONIC ACID
• BUTANESULPHONICACID
• ethyl ethanesulfonic acid
• n-butane sulfonic acid
• n-butanesulphonic acid
• Butane-1-sulfonic acid
• 2386-47-2
• QDHFHIQKOVNCNC-UHFFFAOYSA-N
• butane sulfonic acid
• AKOS006228883
• P-ETHOXYBENZYLIDENEP-HEPTYLANILINE
• CHEBI:61958
• DTXSID3062364
• 1-BUTANESULFONICACID
• 7R6VP78CYD
• NSC3235
• NS00002697
• 5391-97-9
• UNII-7R6VP78CYD
• EINECS 219-198-7
• SCHEMBL5015
• InChI=1/C4H10O3S/c1-2-3-4-8(5,6)7/h2-4H2,1H3,(H,5,6,7
• NSC 3235
• Q27131500
• n-butanesulfonic acid
• n-butane-1-sulfonic acid
• DS-010557
• Butane1sulphonic acid
• DTXCID2036954
• 1-Butanesulfonic acid CAS No. 2386-47-2

• Inchi： 1S/C4H10O3S/c1-2-3-4-8(5,6)7/h2-4H2,1H3,(H,5,6,7)
• InChI Key： QDHFHIQKOVNCNC-UHFFFAOYSA-N
• SMILES： S(CCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 138.03500
• Monoisotopic Mass: 160.01701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 65.6

Experimental Properties

• Density: 1.1850
• Melting Point: -15.1°C
• Boiling Point: 223.6°C (rough estimate)
• Refractive Index: 1.4640 (estimate)
• Stability/Shelf Life: Incompatible with strong oxidizing agents, bases.
• PSA: 62.75000
• LogP: 1.75510